N-(pyrazolo[1,5-a]pyridin-5-yl)thiophene-3-carboxamide

• IUPAC Name: N-pyrazolo[1,5-a]pyridin-5-ylthiophene-3-carboxamide
• InChI: InChI=1S/C12H9N3OS/c16-12(9-3-6-17-8-9)14-10-2-5-15-11(7-10)1-4-13-15/h1-8H,(H,14,16)
• InChI Key: BKYMBBUNRFLYRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=CC=N2)C=C1NC(=O)C3=CSC=C3
• Molecular Formula: C12H9N3OS
• Molecular Weight: 243.29 g/mol

Description

“N-(pyrazolo[1,5-a]pyridin-5-yl)thiophene-3-carboxamide” is a compound that belongs to the class of organic compounds known as phenylpyrazoles. These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group. It’s also related to the pyrazolo [1,5-a]pyrimidines, which are purine analogues. They have beneficial properties as antimetabolites in purine biochemical reactions.

Synthesis Analysis

The synthesis of related compounds involves the cycloaddition of pyridine N-imine with 6-alkyl-4-oxohex-5-ynoates followed by condensation with hydrazine. This provides concise access to pharmacologically active 6-(pyrazolo [1,5-a]pyridin-3-yl)pyridazinones.

Chemical Reactions Analysis

The chemical reactions involving related compounds like pyrazolo thieno [2,3-e]pyrimidin-5 (4H)-ones intermediates synthesized involve halogenation, reduction, and alkylation reactions. The results differed depending on the function/group bound at position 3.

Scientific Research Applications

Synthesis and Antibacterial Activity

Research has been conducted on the synthesis of pyrazolopyridine derivatives, including compounds structurally related to N-(pyrazolo[1,5-a]pyridin-5-yl)thiophene-3-carboxamide. These studies have shown that derivatives possessing the carboxamide group exhibit moderate to good antibacterial activity against various bacterial strains, including Gram-negative and Gram-positive bacteria (Panda, Karmakar, & Jena, 2011).

Antitubercular Agents

A series of pyrazolo[1,5-a]pyridine-3-carboxamide derivatives have been designed and synthesized as new anti-Mycobacterium tuberculosis agents. These compounds exhibit promising in vitro potency with nanomolar MIC values against both drug-susceptible and multidrug-resistant Mtb strains. One of the compounds significantly reduced bacterial burden in an infected mouse model, highlighting its potential as a lead compound for antitubercular drug discovery (Tang et al., 2015).

Antiviral Activity

The antiviral activities of these compounds have also been explored, particularly against SARS-CoV, the coronavirus responsible for SARS. Derivatives of thiophene-3-carboxamide have been found to inhibit the 3C-like protease of the virus, suggesting a potential route for the development of new antiviral drugs (El-All et al., 2016).

Anticancer and Anti-inflammatory Properties

Furthermore, novel pyrazolopyrimidines derivatives have demonstrated anticancer and anti-5-lipoxygenase activities, indicating their potential as therapeutic agents for cancer treatment and as anti-inflammatory compounds (Rahmouni et al., 2016).

Mechanism of Action

Target of Action

N-(pyrazolo[1,5-a]pyridin-5-yl)thiophene-3-carboxamide is a derivative of pyrazolo[1,5-a]pyrimidines . Pyrazolo[1,5-a]pyrimidines are known to have a high impact in medicinal chemistry . They have been identified as strategic compounds for optical applications and have shown significant inhibitory activity . .

Mode of Action

It’s known that the regioselectivity of the reaction can be controlled using the dimethylamino leaving group, where the initial condensation proceeds via an addition–elimination mechanism (aza-michael type) .

Biochemical Pathways

Pyrazolo[1,5-a]pyrimidines have been associated with a variety of biological activities, such as anti-inflammatory, analgesic, antipyretic, antitumor, antiviral .

Result of Action

Pyrazolo[1,5-a]pyrimidines have shown significant inhibitory activity .

Action Environment

It’s known that pyrazolo[1,5-a]pyrimidines have tunable photophysical properties .